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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetryl (N-methyl-N,2,4,6-tetranitroaniline) is a sensitive secondary high explosive compound.[1]

While its use has been largely superseded, it may still be encountered in research and

development settings. Due to its hazardous nature, strict adherence to standard operating

procedures is paramount to ensure the safety of laboratory personnel and the integrity of

experimental work. These application notes provide detailed protocols for the safe handling,

storage, and disposal of Tetryl in a laboratory environment.

Hazard Identification and Risk Assessment
Tetryl presents several significant hazards that must be carefully managed. It is highly

explosive and can be detonated by friction, shock, or spark.[1] It is also toxic by ingestion and

skin absorption and can act as a skin irritant.[2][3]

Primary Hazards:

Explosion Hazard: Tetryl is a high explosive that can detonate when subjected to heat,

shock, friction, or static discharge.[1] It is more sensitive to detonation than TNT.[1]

Health Hazards: Tetryl is toxic and can be absorbed through the skin.[2][3] Exposure can

cause sensitization dermatitis, itching, redness of the skin, irritation to the eyes, nose, and
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throat, and may damage the liver and kidneys.[4]

Fire Hazard: Tetryl is a combustible solid and burns readily.[1] In case of fire, there is a

significant risk of explosion.[3]

Properties of Tetryl
A summary of the key physical and chemical properties of Tetryl is provided in the table below.

Property Value Reference

Chemical Formula C₇H₅N₅O₈ [1]

Molar Mass 287.15 g/mol

Appearance
Colorless to yellow crystalline

solid
[2]

Odor Odorless [2]

Melting Point 129.5 °C (265.1 °F)

Boiling Point Explodes at 187 °C (369 °F) [5]

Density 1.73 g/cm³

Solubility in Water Slightly soluble [1][5]

Solubility in other solvents
Soluble in acetone and

benzene
[1]

Exposure Limits
Occupational exposure limits for Tetryl have been established by various regulatory agencies

to protect workers from its adverse health effects.
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Organization
Exposure Limit (Time-
Weighted Average)

Reference

OSHA (PEL) 1.5 mg/m³ (skin)

NIOSH (REL) 1.5 mg/m³ (skin)

ACGIH (TLV) 1.5 mg/m³ (skin)

IDLH 750 mg/m³ [2]

Standard Operating Procedures
Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Tetryl.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required.

Eye Protection: Safety goggles and a face shield are mandatory.[4]

Skin and Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are

essential.[4]

Respiratory Protection: In cases where dust or aerosols may be generated, a NIOSH-

approved respirator with a particulate filter should be used.[4]

Engineering Controls
Ventilation: All handling of Tetryl should be conducted in a certified chemical fume hood or

other ventilated enclosure.[4]

Containment: Use of a blast shield is recommended for any operations involving more than

trace amounts of Tetryl.

Static Control: Grounding and bonding of all equipment and containers is necessary to

prevent static discharge.[3] Use of non-sparking tools is mandatory.[4]
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Preparation:

Ensure the work area is clean and free of clutter.

Post warning signs indicating the presence of an explosive hazard.

Have all necessary PPE, spill containment materials, and emergency equipment readily

available.

Weighing and Transfer:

Use a dedicated, clean, and smooth surface for weighing.

Handle Tetryl with non-sparking spatulas and tools.

Avoid any grinding, scraping, or other actions that could create friction or shock.

Transfer Tetryl in small, manageable quantities.

Close containers immediately after use.

General Precautions:

Do not work alone when handling Tetryl.

Avoid contact with incompatible materials, such as strong oxidizing agents and reducing

agents.

Prohibit eating, drinking, and smoking in the laboratory.[6]

Wash hands thoroughly after handling Tetryl.[4]

Storage Requirements
Store Tetryl in a dedicated, locked, and well-ventilated cabinet or magazine that is approved

for the storage of explosives.

The storage area should be cool, dry, and dark.[4]
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Protect from heat, shock, friction, and sources of ignition.[4]

Store away from incompatible materials.[4]

Containers should be tightly sealed and clearly labeled with the chemical name and hazard

warnings.

Emergency Procedures
Spill Response
In the event of a Tetryl spill, follow these procedures immediately:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Isolate: Isolate the spill area and prevent access.

Ventilate: Ensure the area is well-ventilated.

Decontaminate (for small spills):

Wearing appropriate PPE, gently moisten the spilled material with water to prevent dust

generation.

Carefully collect the wetted material using non-sparking tools and place it in a labeled

container for disposal.

Decontaminate the spill area with a 13% aqueous sodium sulfite solution, followed by a

thorough wash with soap and water.

Large Spills: For large spills, evacuate the building and immediately contact emergency

services and the institutional safety office.

Fire Response
DO NOT ATTEMPT TO FIGHT A FIRE INVOLVING TETRYL.

If a fire occurs in the vicinity of stored Tetryl, and it is safe to do so, activate the fire alarm.
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Evacuate the area immediately and move to a safe distance, at least 1600 meters (1 mile)

away.[2]

Inform emergency responders of the location and nature of the hazard.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and water for at least 15 minutes.[2] Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[3] Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3]

Decontamination and Disposal
Decontamination Protocol
All surfaces and equipment contaminated with Tetryl should be decontaminated.

Prepare a 13% (w/v) solution of sodium sulfite in water.

Wearing appropriate PPE, wipe down the contaminated surfaces with the sodium sulfite

solution.

Allow the solution to remain in contact with the surface for at least one hour.

Wipe the surfaces again with the sodium sulfite solution.

Wash the surfaces with soap and water, and then rinse with clean water.

Collect all cleaning materials for disposal as hazardous waste.
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Waste Disposal Protocol (Laboratory-Scale
Deactivation)
Tetryl waste can be chemically deactivated to non-explosive, water-soluble products using an

aqueous solution of sodium sulfite.[7]

Materials:

Tetryl waste

Sodium sulfite (Na₂SO₃)

Water

Stir plate and stir bar

Beaker or flask of appropriate size

pH paper or meter

Procedure:

In a well-ventilated fume hood and behind a blast shield, prepare a 13% (w/v) aqueous

solution of sodium sulfite. For example, dissolve 13 g of sodium sulfite in enough water to

make 100 mL of solution.

Carefully and slowly add the Tetryl waste to the sodium sulfite solution while stirring. Do not

exceed a concentration of 5 g of Tetryl per 100 mL of deactivating solution.

Continue stirring the mixture at room temperature for at least 48 hours to ensure complete

deactivation.

After 48 hours, check the pH of the solution. It should be alkaline.

The resulting solution, now containing non-explosive byproducts, should be collected and

disposed of as hazardous chemical waste according to institutional and local regulations.
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Decomposition Pathways
Tetryl can decompose through several pathways, each yielding different products.

Hydrolysis: In aqueous solutions, Tetryl undergoes hydrolysis. The products of hydrolysis

include picrate ion, N-methylpicramide, methylnitramine, nitrite ion, and nitrate ion.[5]

Photolysis: Exposure to sunlight can accelerate the degradation of Tetryl in water, with N-

methylpicramide being a major photolytic product.[5]

Thermal Decomposition: When heated, Tetryl melts and then decomposes explosively.[1]

The thermal decomposition of Tetryl below its melting point is a complex process.[8][9] While

specific gaseous products are not well-documented in the readily available literature, it is

stated that it "gives off irritating or toxic fumes (or gases) in a fire". These fumes likely include

oxides of nitrogen and carbon.
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Caption: Workflow for the safe handling of Tetryl in a laboratory setting.
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Caption: Decomposition pathways of Tetryl under different conditions.
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Caption: Emergency response procedure for a Tetryl spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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